Cas no 926389-76-6 ([2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-(2,4-dimethylphenyl)quinoline-4-carboxylate)

• Product Name: [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-(2,4-dimethylphenyl)quinoline-4-carboxylate
• CAS No: 926389-76-6
• MF: C₂₇H₂₇N₃O₃
• MW: 441.52158665657
• CID: 5455580
• PubChem ID: 16544064
• Update Time: 2025-11-06

[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-(2,4-dimethylphenyl)quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z25354187
• [(1-CYANOCYCLOHEXYL)CARBAMOYL]METHYL 2-(2,4-DIMETHYLPHENYL)QUINOLINE-4-CARBOXYLATE
• EN300-26688661
• 926389-76-6
• [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 2-(2,4-dimethylphenyl)quinoline-4-carboxylate
• AKOS002512981
• [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-(2,4-dimethylphenyl)quinoline-4-carboxylate

• Inchi： 1S/C27H27N3O3/c1-18-10-11-20(19(2)14-18)24-15-22(21-8-4-5-9-23(21)29-24)26(32)33-16-25(31)30-27(17-28)12-6-3-7-13-27/h4-5,8-11,14-15H,3,6-7,12-13,16H2,1-2H3,(H,30,31)
• InChI Key： WOOPKQGSYATLQV-UHFFFAOYSA-N
• SMILES： O=C(COC(C1=CC(C2C=CC(C)=CC=2C)=NC2C=CC=CC1=2)=O)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 441.20524173g/mol
• Monoisotopic Mass: 441.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 92.1Ų

Additional information on [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-(2,4-dimethylphenyl)quinoline-4-carboxylate

Recent Advances in the Study of [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-(2,4-dimethylphenyl)quinoline-4-carboxylate (CAS: 926389-76-6)

The compound [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-(2,4-dimethylphenyl)quinoline-4-carboxylate (CAS: 926389-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoline-based derivative has shown promising activity in various preclinical studies, particularly in the context of targeting specific biological pathways involved in inflammation and cancer. The unique structural features of this compound, including the cyanocyclohexyl and dimethylphenyl moieties, contribute to its distinct pharmacological profile.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 926389-76-6. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on a key enzyme involved in inflammatory signaling pathways. The study utilized a combination of in vitro assays and molecular docking simulations to demonstrate that 926389-76-6 binds with high affinity to the active site of the target enzyme, thereby disrupting its function. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

In addition to its anti-inflammatory properties, emerging research has highlighted the anticancer potential of 926389-76-6. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's effects on cancer cell proliferation and apoptosis. The results indicated that 926389-76-6 selectively induces apoptosis in certain cancer cell lines while sparing normal cells, a property attributed to its ability to modulate specific pro-apoptotic proteins. The study also noted that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

The synthesis and structural optimization of 926389-76-6 have also been areas of active research. A 2024 paper in Organic & Biomolecular Chemistry described an improved synthetic route for this compound, achieving higher yields and purity compared to previous methods. The authors emphasized the importance of the cyanocyclohexyl group in maintaining the compound's biological activity, while also exploring modifications to the quinoline core to enhance potency and selectivity. These synthetic advancements are expected to facilitate further pharmacological evaluation and potential clinical development.

Despite these promising findings, challenges remain in the development of 926389-76-6 as a therapeutic agent. Current research is addressing issues such as target selectivity, potential off-target effects, and long-term safety profiles. Ongoing studies are employing advanced techniques such as cryo-EM and live-cell imaging to gain deeper insights into the compound's mechanism of action at the molecular level. The integration of computational modeling with experimental validation is proving particularly valuable in optimizing the structure-activity relationship of this compound class.

In conclusion, [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-(2,4-dimethylphenyl)quinoline-4-carboxylate (926389-76-6) represents a promising lead compound with multiple potential therapeutic applications. The growing body of research on this molecule underscores its importance in chemical biology and drug discovery. Future studies will likely focus on translational research to evaluate its efficacy in relevant disease models and explore potential clinical applications. The continued investigation of this compound may yield valuable insights for the development of novel therapeutics targeting inflammation and cancer.